![molecular formula C15H16N4O2 B6575047 N-methyl-3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide CAS No. 1105212-45-0](/img/structure/B6575047.png)
N-methyl-3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide
Overview
Description
N-methyl-3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide, or more commonly known as MMPI, is a small molecule that has seen a recent surge in scientific research applications. It is a synthetic molecule that has been synthesized from a combination of nitrogen, oxygen, and carbon atoms. MMPI has been found to have a diverse range of effects, both biochemical and physiological, that make it a very attractive compound for further study.
Scientific Research Applications
Synthesis Methods
Pyrimido[4,5-d]pyrimidines and pyrimido[5,4-d]pyrimidines analogs, which are types of bicyclic [6 + 6] systems, have been synthesized using various methods . These compounds have been applied on a large scale in the medical and pharmaceutical fields .
Reactivity of Substituents
The reactivity of the substituents linked to the ring carbon and nitrogen atoms of these compounds has been studied . This knowledge is crucial for understanding the behavior of these compounds in biological systems .
Biological Applications
These compounds have been studied for their biological characteristics, particularly in the medical and pharmaceutical fields . They have been used in synthetic organic and medicinal chemistry to construct new standard biological components .
Anti-Bacterial and Anti-Viral Activities
Heterocycles incorporating a pyrimidopyrimidine scaffold have been used as anti-bacterial and antiviral agents . They have shown significant biological activities, making them of great interest to researchers in the field of medical chemistry .
Anti-Tumor and Anti-Allergic Activities
These compounds have also been used as anti-tumor and anti-allergic agents . Their diverse biological activities have established a notable place in the work of researchers .
Antihypertensive and Hepatoprotective Activities
In addition to the above, these compounds have been used as antihypertensive and hepatoprotective agents . This highlights their potential in treating a variety of health conditions .
In Vitro Antiproliferative Activity
One specific compound, (2 S,3 R,4 S,5 S)-2- (6-chloro-4- (furan-2-yl)-9 H -pyrimido [4,5-b]indol-9-yl)-5- (hydroxymethyl)-tetrahydrofuran-3,4-diol, was synthesized and tested for in vitro antiproliferative activity against various types of cancer cells . It exhibited notable cytotoxicity in HepG2 cells and THP-1 with IC 50 of 0.175 and 1.565 μM .
Treatment of Various Disorders
Indole derivatives, both natural and synthetic, show various biologically vital properties . They have been used for the treatment of cancer cells, microbes, and different types of disorders in the human body .
Mechanism of Action
Target of Action
It is known that indole derivatives, which this compound is a part of, bind with high affinity to multiple receptors . These receptors play a crucial role in various biological activities, making indole derivatives valuable for treatment development .
Mode of Action
Indole derivatives are known to interact with their targets, leading to changes that result in various biological activities . These activities include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Biochemical Pathways
Indole derivatives are known to influence a variety of biochemical pathways due to their broad-spectrum biological activities . The downstream effects of these pathways contribute to the compound’s therapeutic potential.
Result of Action
Indole derivatives are known to have diverse biological activities, suggesting that they can induce a variety of molecular and cellular effects .
properties
IUPAC Name |
N-methyl-3-(8-methyl-4-oxo-5H-pyrimido[5,4-b]indol-3-yl)propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N4O2/c1-9-3-4-11-10(7-9)13-14(18-11)15(21)19(8-17-13)6-5-12(20)16-2/h3-4,7-8,18H,5-6H2,1-2H3,(H,16,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BDZRNQVHHKIGSV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)NC3=C2N=CN(C3=O)CCC(=O)NC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-methyl-3-(8-methyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)propanamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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